Cas no 1343605-73-1 (tert-butyl N-(1-carbamothioylcycloheptyl)carbamate)

Tert-butyl N-(1-carbamothioylcycloheptyl)carbamate is a specialized carbamate derivative featuring a cycloheptyl ring functionalized with a thiourea moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its dual functional groups, which enable versatile reactivity, particularly in the construction of heterocycles or as a precursor for thiourea-based scaffolds. The tert-butyl carbamate group provides stability and selective deprotection opportunities, while the thiourea functionality offers potential for metal coordination or hydrogen-bonding interactions. Its structural features make it a valuable intermediate for the development of pharmacologically active compounds or as a ligand in catalytic systems. The product is typically handled under controlled conditions due to its sensitivity.
tert-butyl N-(1-carbamothioylcycloheptyl)carbamate structure
1343605-73-1 structure
Product Name:tert-butyl N-(1-carbamothioylcycloheptyl)carbamate
CAS No:1343605-73-1
MF:C13H24N2O2S
MW:272.406862258911
CID:5208068
Update Time:2025-05-25

tert-butyl N-(1-carbamothioylcycloheptyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(1-carbamothioylcycloheptyl)carbamate
    • Carbamic acid, N-[1-(aminothioxomethyl)cycloheptyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C13H24N2O2S/c1-12(2,3)17-11(16)15-13(10(14)18)8-6-4-5-7-9-13/h4-9H2,1-3H3,(H2,14,18)(H,15,16)
    • InChI Key: QRTOSHYPFSTWSM-UHFFFAOYSA-N
    • SMILES: S=C(C1(CCCCCC1)NC(=O)OC(C)(C)C)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 315
  • XLogP3: 2.6
  • Topological Polar Surface Area: 96.4

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Additional information on tert-butyl N-(1-carbamothioylcycloheptyl)carbamate

tert-butyl N-(1-carbamothioylcycloheptyl)carbamate: A Comprehensive Overview

tert-butyl N-(1-carbamothioylcycloheptyl)carbamate (CAS No. 1343605-73-1) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound, often referred to as tert-butyl carbamate derivative, belongs to the class of carbamates, which are widely used in chemistry due to their versatile properties. The compound's structure includes a tert-butyl group, a cycloheptyl ring, and a carbamothioyl group, making it a valuable molecule in both academic research and industrial settings.

The synthesis of tert-butyl N-(1-carbamothioylcycloheptyl)carbamate involves a multi-step process that typically begins with the preparation of the cycloheptyl derivative. Researchers have explored various methods to optimize the synthesis, including the use of transition metal catalysts and novel reaction conditions. Recent studies have highlighted the importance of stereochemistry in the synthesis of this compound, emphasizing the role of chiral catalysts in achieving high enantiomeric excess. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

One of the most notable applications of tert-butyl N-(1-carbamothioylcycloheptyl)carbamate is in the field of pharmacology. The compound has been investigated as a potential drug delivery agent due to its ability to form stable complexes with various therapeutic molecules. Recent research has demonstrated its effectiveness in enhancing the bioavailability of poorly soluble drugs by acting as a solubilizing agent. This property has led to its consideration in the development of targeted drug delivery systems, particularly for cancer treatments.

In addition to its pharmacological applications, tert-butyl N-(1-carbamothioylcycloheptyl)carbamate has found utility in materials science. The compound's unique structural features make it an ideal candidate for use in polymer synthesis, where it can serve as a building block for creating advanced materials with tailored properties. For instance, researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with improved mechanical strength and thermal stability.

The environmental impact of tert-butyl N-(1-carbamothioylcycloheptyl)carbamate has also been a topic of recent interest. Studies have shown that the compound exhibits biodegradability under specific conditions, which is a crucial factor for its sustainable use in industrial applications. However, further research is needed to fully understand its degradation pathways and potential ecological effects.

In conclusion, tert-butyl N-(1-carbamothioylcycloheptyl)carbamate (CAS No. 1343605-73-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial processes. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.

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